Cas no 18469-25-5 (Ethyl 4-methoxy-1h-pyrrole-2-carboxylate)

• Product Name: Ethyl 4-methoxy-1h-pyrrole-2-carboxylate
• CAS No: 18469-25-5
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 907200
• PubChem ID: 265690
• Update Time: 2025-04-19

Ethyl 4-methoxy-1h-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methoxy-1h-pyrrole-2-carboxylate
• 2-Ethoxycarbonyl-4-methoxy-pyrrol
• 4-Methoxy-pyrrol-carbonsaeure-(2)-ethylester
• 4-methoxy-pyrrole-2-carboxylic acid ethyl ester
• AC1L6EI0
• AC1Q64H2
• AG-E-34132
• AR-1I9264
• CTK4D8783
• NSC102017
• NSC-102017
• DTXSID10295445
• DS-011053
• SCHEMBL14791054
• 18469-25-5
• SB63760

• Inchi： 1S/C8H11NO3/c1-3-12-8(10)7-4-6(11-2)5-9-7/h4-5,9H,3H2,1-2H3
• InChI Key： KVVUVMZYKUVTRA-UHFFFAOYSA-N
• SMILES： CCOC(C1NC=C(OC)C=1)=O

Computed Properties

• Exact Mass: 168.0661
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 48.42
• LogP: 1.20000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives